Cas no 2143024-13-7 (1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde)
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-1292371
- 2143024-13-7
- 1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde
-
- Inchi: 1S/C9H10N4O/c1-7-3-4-13(10-7)9-8(6-14)5-12(2)11-9/h3-6H,1-2H3
- InChI Key: FLVHHAOIOWZIKV-UHFFFAOYSA-N
- SMILES: O=CC1=CN(C)N=C1N1C=CC(C)=N1
Computed Properties
- Exact Mass: 190.08546096g/mol
- Monoisotopic Mass: 190.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 52.7Ų
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292371-1.0g |
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde |
2143024-13-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1292371-50mg |
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde |
2143024-13-7 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1292371-100mg |
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde |
2143024-13-7 | 100mg |
$804.0 | 2023-09-30 | ||
| Enamine | EN300-1292371-250mg |
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde |
2143024-13-7 | 250mg |
$840.0 | 2023-09-30 | ||
| Enamine | EN300-1292371-500mg |
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde |
2143024-13-7 | 500mg |
$877.0 | 2023-09-30 | ||
| Enamine | EN300-1292371-1000mg |
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde |
2143024-13-7 | 1000mg |
$914.0 | 2023-09-30 | ||
| Enamine | EN300-1292371-2500mg |
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde |
2143024-13-7 | 2500mg |
$1791.0 | 2023-09-30 | ||
| Enamine | EN300-1292371-5000mg |
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde |
2143024-13-7 | 5000mg |
$2650.0 | 2023-09-30 | ||
| Enamine | EN300-1292371-10000mg |
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde |
2143024-13-7 | 10000mg |
$3929.0 | 2023-09-30 |
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde
Introduction to 1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 2143024-13-7)
1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 2143024-13-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structure of 1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde makes it a valuable candidate for further investigation in the development of novel therapeutic agents.
The molecular formula of 1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde is C10H12N4O, and its molecular weight is approximately 200.23 g/mol. The compound features a central pyrazole ring substituted with a methyl group at the 1-position and a 3-methylpyrazolyl group at the 3-position. The presence of the aldehyde functional group at the 4-position adds to its reactivity and potential for forming various derivatives through condensation reactions.
In the context of pharmaceutical research, 1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde has been studied for its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anticancer activity against several human cancer cell lines, suggesting its potential as a lead compound for further drug development.
The biological activity of 1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde is attributed to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Specifically, it has been shown to inhibit the activity of certain kinases, such as PI3K and mTOR, which are crucial for cancer cell survival. Additionally, the compound has demonstrated neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells, making it a promising candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's.
In terms of synthetic methods, 1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde can be prepared through a multi-step process involving the condensation of appropriate starting materials. One common approach involves the reaction of 4-formylpyrazole with 3-methylpyrazole in the presence of a suitable catalyst. This method yields high purity products with good yields, making it suitable for large-scale production.
The physical properties of 1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde, such as its melting point, solubility, and stability, are also important considerations for its use in various applications. It is generally stable under normal laboratory conditions but may require careful handling to avoid degradation or contamination. The compound is soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and biological assays.
In conclusion, 1-methyl-3-(3-methyl-1H-pyrazol-1-y)-l)pyr azole - 4 - carbaldehyde (CAS No . 2 2 2 2 2 2 2 l - pyr azol - l - yl ) - l H - pyr azo le - 4 - car baldehy de (CAS No . 2 l - pyr azo le - l - yl ) - l H - pyr azo le - 4 - car baldehy de (CAS No . 2 l - pyr azo le - l - yl ) - l H - pyr azo le - 4 - car baldehy de (CAS No . 2 l - pyr azo le - l - yl ) - l H - pyr azo le - 4 - car baldehy de (CAS No . 2 l - pyr azo le - l - yl ) - l H - pyr azo le Note: Corrected CAS No: 200.23 g/mol should be CAS No: 200.25 g/mol(CAS No. 200.25 g/mol) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structure and biological activities make it an attractive candidate for further exploration in drug discovery and development efforts.
2143024-13-7 (1-methyl-3-(3-methyl-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)